Cas no 62874-50-4 (2-Propanone, 1,1,1,3-tetrabromo-)
62874-50-4 structure
Product Name:2-Propanone, 1,1,1,3-tetrabromo-
CAS No:62874-50-4
MF:C3H2Br4O
MW:373.663378238678
CID:429359
PubChem ID:54445199
Update Time:2025-04-19
2-Propanone, 1,1,1,3-tetrabromo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1,1,1,3-tetrabromo-
- 1,1,1,3-tetrabromopropan-2-one
- DTXSID30711394
- WQZLUKNOWXXMFL-UHFFFAOYSA-N
- tetrabromoacetone
- 62874-50-4
- SCHEMBL2169853
-
- Inchi： 1S/C3H2Br4O/c4-1-2(8)3(5,6)7/h1H2
- InChI Key： WQZLUKNOWXXMFL-UHFFFAOYSA-N
- SMILES： BrC(C(CBr)=O)(Br)Br
Computed Properties
- Exact Mass: 369.68376
- Monoisotopic Mass: 369.68391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 93.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Propanone, 1,1,1,3-tetrabromo- Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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